Cas no 1539507-33-9 (Ethanone, 1-(3-chlorophenyl)-2-(3-oxetanylthio)-)

• Product Name: Ethanone, 1-(3-chlorophenyl)-2-(3-oxetanylthio)-
• CAS No: 1539507-33-9
• MF: C₁₁H₁₁ClO₂S
• MW: 242.721841096878
• CID: 5161215
• Update Time: 2025-11-07

Ethanone, 1-(3-chlorophenyl)-2-(3-oxetanylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-chlorophenyl)-2-(3-oxetanylthio)-
• 1-(3-Chlorophenyl)-2-(oxetan-3-ylthio)ethan-1-one

• Inchi： 1S/C11H11ClO2S/c12-9-3-1-2-8(4-9)11(13)7-15-10-5-14-6-10/h1-4,10H,5-7H2
• InChI Key： ZLALIOWTPVBIOQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(Cl)=C1)CSC1COC1

Additional information on Ethanone, 1-(3-chlorophenyl)-2-(3-oxetanylthio)-

Ethanone, 1-(3-chlorophenyl)-2-(3-oxetanylthio)-: A Comprehensive Overview of Structure, Synthesis, and Emerging Applications

CAS No. 1539507-33-9 is a structurally unique organic compound with the IUPAC name Ethanone, 1-(3-chlorophenyl)-2-(3-oxetanylthio)-. This molecule belongs to the class of substituted ketones and features a combination of aromatic, heterocyclic, and sulfur-containing functional groups. The core structure consists of a central ketone (ethanone) moiety linked to a 3-chlorophenyl group at the C1 position and a 3-oxetanylthio substituent at the C2 position. The integration of these functional groups endows the compound with potential for diverse chemical reactivity and biological activity, making it a subject of interest in modern pharmaceutical and materials research.

The synthesis of Ethanone, 1-(3-chlorophenyl)-2-(3-oxetanylthio)- typically involves multi-step organic reactions. Recent advancements in green chemistry have led to improved methodologies for constructing such complex architectures. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to selectively introduce the 3-chlorophenyl group onto the ketone backbone. The formation of the oxetane ring (a four-membered oxygen-containing heterocycle) is often achieved through ring-closing metathesis or nucleophilic substitution strategies. Researchers have also explored microwave-assisted synthesis to enhance reaction efficiency while minimizing byproduct formation.

Structural analysis via X-ray crystallography has revealed that the three-dimensional conformation of this compound is influenced by intramolecular hydrogen bonding between the ketone oxygen and the sulfur atom in the oxetane ring. This conformational stability may contribute to its chemical inertness under mild conditions while enabling selective reactivity in catalytic systems. Computational studies using density functional theory (DFT) have further elucidated electronic properties such as HOMO-LUMO energy gaps and dipole moments, which are critical for predicting its behavior in solvent environments.

In terms of biological relevance, preliminary studies on derivatives of CAS No. 1539507-33-9 have highlighted its potential as a scaffold for drug discovery programs targeting neurodegenerative diseases. The sulfur-containing oxetane moiety has been shown to modulate enzyme activity by interacting with cysteine residues in key metabolic pathways. Notably, recent work published in *ACS Medicinal Chemistry Letters* (2024) demonstrated that similar thioether-containing compounds exhibit enhanced blood-brain barrier permeability compared to traditional thiazole derivatives—a property crucial for central nervous system drug development.

The unique combination of aromaticity from the chlorophenyl group and heteroatom functionality makes this compound an attractive candidate for materials science applications. Investigations into its photochemical properties have revealed tunable fluorescence emission spectra when incorporated into polymer matrices. This characteristic has spurred interest in developing bioimaging agents or optoelectronic materials where controlled light absorption/emission is required. Additionally, its thermal stability profile suggests potential use as a building block in high-performance coatings or adhesives.

From an analytical chemistry perspective, chromatographic methods for quantifying Ethanone, 1-(3-chlorophenyl)-2-(3-oxetanylthio)- have been optimized using reversed-phase HPLC with UV detection at λ=268 nm—a wavelength corresponding to π→π* transitions in aromatic systems. Mass spectrometry studies confirm a molecular ion peak at m/z= [M+H]⁺, consistent with its calculated molecular weight based on elemental composition analysis.

Ongoing research continues to explore structure-function relationships through systematic modification of substituents on both the phenyl ring and oxetane ring systems. For example, replacing chlorine atoms with electron-withdrawing groups like trifluoromethyl has been shown to increase metabolic stability while maintaining target binding affinity—an important consideration for clinical translation efforts.

In industrial settings where this compound might be utilized as an intermediate or reagent, process chemists emphasize its compatibility with standard purification techniques such as column chromatography or recrystallization from ethanol-water mixtures. Safety data sheets indicate low acute toxicity based on available animal models; however comprehensive risk assessments remain ongoing given its relatively recent introduction into scientific literature.

The field continues evolving rapidly thanks to interdisciplinary approaches combining synthetic organic chemistry with computational modeling tools like molecular docking simulations and machine learning algorithms trained on large-scale chemical databases—methods that help accelerate identification of optimal structural modifications for desired properties without exhaustive experimental screening campaigns.